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Compound of Interest

5-Nitro-1,2,3-benzenetricarboxylic
Compound Name: o
aci

Cat. No.: B1316948

This technical guide provides a comprehensive overview of the known properties, synthesis,
and potential characteristics of 5-Nitro-1,2,3-benzenetricarboxylic acid for researchers,
scientists, and drug development professionals. Due to the limited availability of published data
for this specific compound, this guide combines compiled information with general principles of
organic chemistry and predictive statements based on related structures.

Chemical and Physical Properties

5-Nitro-1,2,3-benzenetricarboxylic acid, also known as 5-nitrohemimellitic acid, is an
aromatic carboxylic acid. The presence of three carboxylic acid groups and a nitro group on the
benzene ring influences its chemical and physical properties. It is expected to be a crystalline
solid and exhibit solubility in polar solvents.[1]

A summary of its known and predicted quantitative data is presented in Table 1.

Table 1: Physicochemical Properties of 5-Nitro-1,2,3-benzenetricarboxylic Acid
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Property Value Source

CAS Number 3807-81-6 [11[2]
Molecular Formula CoHsNOs [1][2]
Molecular Weight 255.14 g/mol [11[2]

Melting Point 208 °C ChemicalBook
Boiling Point (Predicted) 546.4 £ 50.0 °C at 760 mmHg [3]

Density (Predicted) 1.837 + 0.06 g/cm?3 ChemicalBook
Flash Point (Predicted) 240.4 £+ 18.6 °C [3]

LogP (Predicted) 0.21 [3]

pKa Not available

Synthesis and Experimental Protocols

The primary route for the synthesis of 5-Nitro-1,2,3-benzenetricarboxylic acid is through the
electrophilic nitration of 1,2,3-benzenetricarboxylic acid (hemimellitic acid).[3] While a detailed
experimental protocol specifically for this reaction is not readily available in the published
literature, a general procedure can be adapted from standard nitration methods for aromatic
carboxylic acids.

General Experimental Protocol for the Nitration of 1,2,3-
Benzenetricarboxylic Acid

Disclaimer: The following protocol is a generalized procedure and has not been optimized for
the synthesis of 5-Nitro-1,2,3-benzenetricarboxylic acid. It should be performed with
appropriate safety precautions in a well-ventilated fume hood.

Materials:
e 1,2,3-Benzenetricarboxylic acid (hemimellitic acid)

o Concentrated Sulfuric Acid (H2S0Oa4)
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e Concentrated Nitric Acid (HNO3)
 Distilled Water

e Ice

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool
concentrated sulfuric acid to 0-5 °C in an ice bath.

e Slowly add 1,2,3-benzenetricarboxylic acid to the cooled sulfuric acid with continuous stirring
until fully dissolved.

e Prepare a nitrating mixture by slowly adding concentrated nitric acid to an equal volume of
concentrated sulfuric acid in a separate flask, keeping the mixture cooled in an ice bath.

e Add the nitrating mixture dropwise to the solution of 1,2,3-benzenetricarboxylic acid,
maintaining the reaction temperature below 10 °C.

 After the addition is complete, allow the reaction mixture to stir at room temperature for a
specified time to ensure complete nitration. The reaction progress can be monitored by thin-
layer chromatography (TLC).

o Upon completion, pour the reaction mixture slowly over crushed ice with stirring to precipitate
the crude product.

o Collect the precipitate by vacuum filtration and wash thoroughly with cold distilled water to
remove any residual acid.

e The crude 5-Nitro-1,2,3-benzenetricarboxylic acid can be purified by recrystallization from
a suitable solvent, such as water or an alcohol-water mixture.

Logical Workflow for Synthesis and Purification:
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A generalized workflow for the synthesis and purification of 5-Nitro-1,2,3-
benzenetricarboxylic acid.

Spectroscopic Characterization

A thorough search of scientific databases and literature did not yield any publicly available
experimental spectroscopic data (*H NMR, 3C NMR, IR, or Mass Spectrometry) for 5-Nitro-
1,2,3-benzenetricarboxylic acid.

For researchers who synthesize this compound, the following characterization workflow is
recommended:

Recommended Characterization Workflow:

[ ]
Purified 5-Nitro-1,2,3-benzenetricarboxylic acid

T T
Spectroscopic Analysis ¢ ¢ v Physical Characterization
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H NMR Spectroscopy

| 13C NMR Spectroscopy

FT-IR Spectroscopy Mass Spectrometry Melting Point Determination Elemental Analysis

Click to download full resolution via product page

A logical workflow for the structural and physical characterization of the synthesized compound.

Biological Activity and Drug Development Potential

There is currently no specific information in the scientific literature regarding the biological
activity, signaling pathways, or toxicological properties of 5-Nitro-1,2,3-benzenetricarboxylic
acid.

However, the presence of the nitroaromatic moiety suggests potential for biological activity.
Nitroaromatic compounds are known to have a wide range of pharmacological effects and can
act as either pharmacophores or toxicophores. Their biological actions are often mediated by
the enzymatic reduction of the nitro group to reactive intermediates that can interact with
cellular macromolecules.
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Given the lack of specific data, any research into the drug development potential of 5-Nitro-
1,2,3-benzenetricarboxylic acid would require initial in vitro screening against various cell
lines and biological targets to identify any potential therapeutic applications.

Proposed High-Level Drug Discovery Workflow:

Synthesis and Purification of - In Vitro Screening . — R - .
5-Nitro-1,2,3-benzenetricarboxylic acid | (e.g., cell viability, enzyme inhibition) Ll tamtif et iz Il el Sfimales

Click to download full resolution via product page

A simplified, high-level workflow for investigating the drug development potential.

Conclusion

5-Nitro-1,2,3-benzenetricarboxylic acid is a chemical compound for which there is limited
publicly available scientific data. While its basic chemical and some physical properties are
known or can be predicted, detailed experimental protocols for its synthesis and its full
spectroscopic and biological characterization are not well-documented in the literature. This
guide provides a starting point for researchers by outlining a plausible synthetic route and a
logical workflow for its characterization and potential investigation in a drug discovery context.
Further research is needed to fully elucidate the properties and potential applications of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 5-Nitro-1,2,3-
benzenetricarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316948#properties-of-5-nitro-1-2-3-
benzenetricarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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